BENGHE Foundational & Exploratory

Check Availability & Pricing

The Solubility of Disulfo-ICG-DBCO Disodium in
DMSO: A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Disulfo-ICG-DBCO disodium

Cat. No.: B15555134

For Researchers, Scientists, and Drug Development Professionals

This technical guide addresses the solubility of Disulfo-ICG-DBCO disodium salt in dimethyl
sulfoxide (DMSOQ), a critical parameter for the effective design and execution of experiments in
diagnostics, imaging, and drug delivery. While specific quantitative solubility data for Disulfo-
ICG-DBCO disodium in DMSO is not readily available in public literature, this document
provides solubility information for structurally related compounds and a comprehensive protocol
for determining solubility.

Comparative Solubility of ICG Analogs in DMSO

The solubility of indocyanine green (ICG) and its derivatives can be influenced by modifications
to the core structure. The addition of sulfonate groups, as in Disulfo-ICG-DBCO, typically
enhances aqueous solubility; however, its effect on solubility in organic solvents like DMSO can
vary. The table below presents available solubility data for closely related analogs to provide a
reference point for researchers.
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Molecular Solubility in Concentration
Compound . Notes
Weight DMSO (mM)
Requires
sonication.
Hygroscopic
ICG-DBCO 989.25 g/mol 50 mg/mL[1] 50.54 mM[1] DMSO can
significantly
impact solubility.
[1]
Indocyanine
775.0 g/mol ~10 mg/mL][2] ~12.9 mM -
Green (ICG)

Experimental Protocol: Determining Solubility in

DMSO

The following protocol outlines a general method for determining the solubility of Disulfo-ICG-

DBCO disodium in DMSO. This procedure is designed to establish a clear, usable stock

solution and to ascertain an approximate solubility limit.

Materials:

Disulfo-ICG-DBCO disodium salt

e Anhydrous or newly opened Dimethyl Sulfoxide (DMSO)

o Vortex mixer

» Bath sonicator

e Analytical balance
o Calibrated pipettes
e Clear glass vials

Procedure:
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e Preparation:

o Equilibrate the Disulfo-ICG-DBCO disodium salt vial to room temperature before
opening to prevent condensation of moisture.

o Use anhydrous DMSO or a freshly opened bottle to minimize the impact of water, which
can affect the solubility of hygroscopic compounds.

e Initial Stock Solution Preparation (Example for 10 mg/mL):
o Accurately weigh 1 mg of Disulfo-ICG-DBCO disodium salt into a clean, dry vial.
o Add 100 pL of DMSO to the vial. This creates a target concentration of 10 mg/mL.
o Cap the vial tightly.

e Dissolution:

[¢]

Vortex the mixture vigorously for 1-2 minutes.

[¢]

Visually inspect the solution against a light source for any undissolved particulate matter.

[e]

If particulates remain, place the vial in a bath sonicator for 5-10 minutes. Caution: Avoid
excessive heating of the sample, as this can degrade the compound.

[e]

Repeat visual inspection. If the solution is clear, the compound is soluble at this
concentration.

e Determining Maximum Solubility (If Necessary):

o If the initial solution is clear, incrementally add small, pre-weighed amounts of the
compound to the solution.

o After each addition, repeat the vortexing and sonication steps until the compound no
longer dissolves and a persistent precipitate or suspension is observed.

o The highest concentration at which the compound fully dissolves is the approximate
solubility limit.
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o Storage of Stock Solution:
o Once dissolved, store the stock solution in a tightly sealed vial, protected from light.

o For long-term storage, it is recommended to store at -20°C or -80°C. MedChemExpress
suggests that ICG-DBCO stock solutions are stable for 6 months at -80°C and 1 month at
-20°C when protected from light.[1]

Workflow for Stock Solution Preparation and
Solubility Assessment

The following diagram illustrates the logical workflow for preparing a stock solution of Disulfo-
ICG-DBCO disodium in DMSO and assessing its solubility.
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Preparation

Weigh Disulfo-ICG-DBCO

Add Anhydrous DMSO

Process

Vortex Vigorously

Sonicate if Needed

Solubility Assessment

Visually Inspect:
Is Solution Clear?

/Yes

No

Outcome

Soluble: Store Stock Solution Insoluble: Re-evaluate Concentration
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Reactants

Disulfo-ICG-DBCO Azide-Modified Target

(in DMSO Solution) (e.g., Bacteria)

AN y

\‘Reaction

Copper-Free
Click Chemistry

Product & Application

Fluorescently Labeled
Target

Detection via
Photothermal Lysis & ATP Measurement

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [The Solubility of Disulfo-ICG-DBCO Disodium in DMSO:
A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b155551344#solubility-of-disulfo-icg-dbco-disodium-in-
dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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